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Compound of Interest

Compound Name: 3,4-Difluorophenylboronic acid

Cat. No.: B064182 Get Quote

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development

professionals on the applications and properties of 3,4-Difluorophenylboronic acid. This

document outlines its critical role as a versatile building block in organic synthesis, particularly

in the formation of complex molecules for pharmaceutical and materials science applications.

Core Compound Specifications
3,4-Difluorophenylboronic acid is a key organoboron compound utilized in a variety of

synthetic transformations. Its chemical and physical properties are summarized below.

Property Value Citations

Molecular Formula C₆H₅BF₂O₂ [1]

Molecular Weight 157.91 g/mol [1]

CAS Number 168267-41-2 [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 305-310 °C (lit.) [1]

Synonyms
3,4-Difluorobenzeneboronic

acid
[1]
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Pivotal Applications in Suzuki-Miyaura Cross-
Coupling Reactions
A primary application of 3,4-Difluorophenylboronic acid lies in its use as a nucleophilic

partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a

powerful method for the formation of carbon-carbon bonds, enabling the synthesis of biaryl and

heteroaryl compounds. These structural motifs are prevalent in many biologically active

molecules, making this reaction fundamental in drug discovery and development.[1][2][3] The

fluorine substituents on the phenyl ring can enhance the metabolic stability and binding affinity

of the resulting compounds.

The general workflow for a Suzuki-Miyaura coupling reaction involving 3,4-
Difluorophenylboronic acid is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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